Cas no 2172527-49-8 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid
• CAS No: 2172527-49-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5963279
• PubChem ID: 165801220
• Update Time: 2025-06-13

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid
• EN300-1495232
• 2172527-49-8
• 2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutaneamido}cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)21-11-5-12-23(21)29-25(32)27(13-6-14-27)16-28-26(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-4,7-10,21-23H,5-6,11-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： GMFNASPOQFZGOZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NC1CCCC1C(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid

Recent Advances in the Study of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid (CAS: 2172527-49-8)

The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid (CAS: 2172527-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane and cyclopentane hybrid structure, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and targeted drug delivery systems.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for the stepwise assembly of peptides. Recent advancements have demonstrated its efficacy in improving the yield and purity of synthesized peptides, reducing side reactions, and enhancing the overall efficiency of SPPS protocols. These findings are particularly relevant for the production of complex peptide-based drugs, such as those targeting G-protein-coupled receptors (GPCRs) and other challenging therapeutic targets.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential as a scaffold for the design of novel bioactive molecules. Researchers have utilized its rigid cyclobutane and cyclopentane rings to create conformationally constrained peptidomimetics, which exhibit enhanced binding affinity and metabolic stability compared to their linear counterparts. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of potent inhibitors of the SARS-CoV-2 main protease, showcasing its versatility in addressing urgent medical challenges.

Another promising avenue of research involves the compound's application in targeted drug delivery systems. Its unique chemical properties allow for the conjugation of therapeutic payloads, enabling the development of prodrugs with improved pharmacokinetic profiles. Recent preclinical studies have demonstrated the feasibility of using this scaffold to enhance the delivery of anticancer agents to tumor tissues, thereby minimizing off-target effects and improving therapeutic outcomes. These findings underscore the compound's potential to bridge the gap between synthetic chemistry and clinical applications.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid. Recent efforts have focused on developing more efficient and environmentally friendly synthetic routes, leveraging advancements in catalysis and green chemistry. For example, a 2024 study in Organic Process Research & Development detailed a novel catalytic method for the large-scale production of this compound, achieving higher yields and reduced waste generation compared to traditional approaches.

In conclusion, the compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutaneamido}cyclopentane-1-carboxylic acid (CAS: 2172527-49-8) represents a versatile and valuable tool in modern chemical biology and drug discovery. Its applications span peptide synthesis, bioactive molecule design, and targeted drug delivery, with recent studies highlighting its potential to address pressing medical needs. Continued research into its synthetic optimization and therapeutic applications is expected to yield further breakthroughs in the coming years.